Cas no 771573-36-5 (3-Fluoro-2-methylbenzylamine)

• Product Name: 3-Fluoro-2-methylbenzylamine
• CAS No: 771573-36-5
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD06213676
• CID: 3142843
• PubChem ID: 17750719
• Update Time: 2024-10-27

3-Fluoro-2-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methylbenzylamine
• CS-0141924
• EN300-864367
• 3-Fluoro-2-methylbenzenemethanamine
• 771573-36-5
• (3-fluoro-2-methylphenyl)methanamine
• WFB57336
• JS-4467
• MFCD06213676
• AKOS006350053
• N12172
• 1-(3-FLUORO-2-METHYLPHENYL)METHANAMINE
• DTXSID801293157
• N-(3-fluoro-2-methyl-benzyl)-amine
• SCHEMBL2449638
• ITQMQLUKMFEJDB-UHFFFAOYSA-N
• 3-Fluoro-2-methylbenzylamine, AldrichCPR
• DS-018313

• MDL： MFCD06213676
• Inchi： 1S/C8H10FN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,5,10H2,1H3
• InChI Key： ITQMQLUKMFEJDB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CN)=C1C

Computed Properties

• Exact Mass: 139.079727485g/mol
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Sensitiveness: Air Sensitive

3-Fluoro-2-methylbenzylamine Security Information

• Hazardous Material transportation number：UN2735
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines